Cas no 1707746-86-8 ([3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine)

[3-(4-Methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methylsulfonyltetrahydropyran moiety and an aminomethyl group. This structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The methylsulfonyl group contributes to improved solubility and metabolic resistance, while the oxadiazole ring offers versatility in molecular interactions. Its well-defined synthetic route allows for high purity and scalability, supporting applications in drug discovery and material science. The compound’s balanced lipophilicity and functional group reactivity further underscore its utility in the development of novel bioactive molecules.
[3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine structure
1707746-86-8 structure
Product Name:[3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
CAS No:1707746-86-8
MF:C9H15N3O4S
MW:261.298100709915
CID:5220379
Update Time:2025-05-19

[3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
    • 1,2,4-Oxadiazole-5-methanamine, 3-[tetrahydro-4-(methylsulfonyl)-2H-pyran-4-yl]-
    • Inchi: 1S/C9H15N3O4S/c1-17(13,14)9(2-4-15-5-3-9)8-11-7(6-10)16-12-8/h2-6,10H2,1H3
    • InChI Key: WTLNBHKGXMEPLE-UHFFFAOYSA-N
    • SMILES: O1C(CN)=NC(C2(S(C)(=O)=O)CCOCC2)=N1

[3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM509582-1g
(3-(4-(Methylsulfonyl)tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methanamine
1707746-86-8 97%
1g
$972 2023-03-10

Additional information on [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine

Comprehensive Overview of [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine (CAS No. 1707746-86-8)

[3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine (CAS No. 1707746-86-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine is intricate and well-defined. The core of the molecule consists of a tetrahydropyran ring substituted with a methylsulfonyl group at the 4-position. This ring is further linked to an oxadiazole moiety through a methylene bridge. The oxadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, which imparts significant stability and reactivity to the molecule. The presence of the amino group at the methylene bridge adds further complexity and potential for functionalization.

The synthesis of [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine has been explored using various methodologies. One common approach involves the reaction of a tetrahydropyran derivative with an appropriate nitrile oxide to form the oxadiazole ring. Subsequent reduction of the nitrile oxide intermediate yields the desired amine product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, utilizing catalysts and solvents that minimize environmental impact.

The biological properties of [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic activities. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. Additionally, studies have demonstrated its ability to modulate pain pathways by interacting with specific receptors in the central nervous system.

One of the key areas of interest for [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine is its potential as a therapeutic agent for neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and promote neurogenesis. These findings suggest that it may have applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is ongoing to elucidate the mechanisms underlying these neuroprotective effects.

In addition to its therapeutic potential, [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine has also been investigated for its use as a tool compound in chemical biology research. Its unique structure and functional groups make it an ideal candidate for probing specific biological pathways and interactions. For example, it has been used to study the role of certain enzymes in metabolic processes and to identify novel targets for drug discovery.

The safety profile of [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety evaluations are necessary before it can be advanced to clinical trials.

Recent advancements in computational chemistry have also contributed to our understanding of [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl]methanamine. Molecular dynamics simulations have provided insights into its conformational behavior and interactions with biological targets. These computational tools have helped guide experimental design and optimize the compound's properties for improved efficacy and safety.

In conclusion, [3-(4-methylsulfonyltetrahydropyran-4-yl)-1,2,4-oxadiazol-5-yl)methanamine (CAS No. 1707746-86-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent and as a tool compound in chemical biology studies. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.